Cas no 1598386-14-1 ([1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride)

• Product Name: [1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride
• CAS No: 1598386-14-1
• MF: C₆H₇ClN₄
• MW: 170.59957909584
• MDL: MFCD27996806
• CID: 3164556
• Update Time: 2025-08-05

[1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride
• AK150800
• ST2407800
• [1,2,4]Triazolo[4,3-a]pyridin-7-amine HCl
• [1,2,4]triazolo[4,3-a]pyridin-7-amine;hydrochloride
• 7-Amino-[1,2,4]triazolo[4,3-a]pyridine Hydrochloride
• 1,2,4-Triazolo[4,3-a]pyridin-7-amine, hydrochloride (1:1)
• [1,2,4triazolo[4,3-apyridin-7-amine

• MDL： MFCD27996806
• Inchi： 1S/C6H6N4.ClH/c7-5-1-2-10-4-8-9-6(10)3-5;/h1-4H,7H2;1H
• InChI Key： AEUXXLQIBZNQNK-UHFFFAOYSA-N
• SMILES： Cl.N12C=NN=C1C=C(C=C2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 127
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on [1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride

Introduction to [1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride (CAS No. 1598386-14-1)

[1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 1598386-14-1, belongs to the class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of [1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride consists of a fused triazole ring connected to a pyridine moiety, with an amine group at the 7-position and a hydrochloride salt form. This particular arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery and development. The presence of multiple nitrogen atoms in its structure allows for various interactions with biological targets, including enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of [1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride. Studies have demonstrated its efficacy in several preclinical models, suggesting its utility in addressing a range of therapeutic challenges. One of the most compelling aspects of this compound is its ability to modulate key biological pathways associated with inflammation and immune response. This has led to investigations into its potential as an immunomodulatory agent, with applications in conditions such as autoimmune diseases and chronic inflammation.

Moreover, the structural features of [1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride have also attracted attention for its potential role in anticancer therapy. Preclinical research indicates that this compound can interfere with critical signaling pathways involved in cancer cell proliferation and survival. Specifically, it has been observed to inhibit the activity of kinases and other enzymes that are aberrantly expressed in tumor cells. These findings have prompted further investigation into its mechanisms of action and potential as a single-agent or combination therapy in oncology.

The synthesis of [1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization to introduce the pyridine moiety and the amine group at the 7-position. The final step involves converting the free base form into its hydrochloride salt for improved stability and solubility.

From a chemical biology perspective, [1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride offers a rich platform for structure-activity relationship (SAR) studies. By modifying various substituents within its core structure, researchers can fine-tune its pharmacological properties to enhance potency and selectivity. This approach has been instrumental in developing novel derivatives with improved pharmacokinetic profiles and reduced toxicity.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of [1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have not only accelerated the drug discovery process but also provided valuable information for rational drug design.

In conclusion, [1,2,4]Triazolo[4,3-a]pyridin-7-amine hydrochloride (CAS No. 1598386-14-1) represents a promising compound with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it an attractive candidate for further clinical development. As research continues to uncover new applications and optimize its properties，this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.